Cas no 110015-64-0 (2-Anthraceneoctanoicacid)

• Product Name: 2-Anthraceneoctanoicacid
• CAS No: 110015-64-0
• MF: C₂₂H₂₄O₂
• MW: 320.424766540527
• CID: 142827
• PubChem ID: 130620
• Update Time: 2025-04-19

2-Anthraceneoctanoicacid Chemical and Physical Properties

Names and Identifiers

• 2-Anthraceneoctanoicacid
• 8-(2-anthryl)octanoic acid
• 8-anthracen-2-yloctanoic acid
• AC1L2XPP
• ACMC-20mcta
• AG-D-27151
• CTK0H5365
• 2-Anthraceneoctanoic acid
• 8-(2-anthryl)-octanoic acid
• DTXSID50149115
• 110015-64-0

• Inchi： 1S/C22H24O2/c23-22(24)11-5-3-1-2-4-8-17-12-13-20-15-18-9-6-7-10-19(18)16-21(20)14-17/h6-7,9-10,12-16H,1-5,8,11H2,(H,23,24)
• InChI Key： IGLDEZZNODCUMC-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCC1C=CC2C=C3C=CC=CC3=CC=2C=1)=O

Computed Properties

• Exact Mass: 320.17772
• Monoisotopic Mass: 320.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.127
• Boiling Point: 541.5°Cat760mmHg
• Flash Point: 437.9°C
• Refractive Index: 1.628
• PSA: 37.3
• LogP: 5.96070